Cas no 100076-06-0 (4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl-)

4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl- structure
100076-06-0 structure
Product name:4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl-
CAS No:100076-06-0
MF:C14H18N2O2
MW:246.304923534393
CID:1124675

4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl-
    • Inchi: 1S/C14H18N2O2/c1-4-5-6-15-14-16-11-8-9(2)7-10(3)12(11)13(17)18-14/h7-8H,4-6H2,1-3H3,(H,15,16)
    • InChI Key: RNWXJYCFXVRUCN-UHFFFAOYSA-N
    • SMILES: N1C2=CC(C)=CC(C)=C2C(=O)OC=1NCCCC

Computed Properties

  • Exact Mass: 246.13694

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 395.2±52.0 °C(Predicted)
  • PSA: 50.69
  • pka: 3.72±0.20(Predicted)

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